Cas no 1315351-37-1 (3-Bromo-2-chloropyridine-4-boronic acid pinacol ester)

• Product Name: 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester
• CAS No: 1315351-37-1
• MF: C₁₁H₁₄BBrClNO₂
• MW: 318.402361392975
• MDL: MFCD08063109
• CID: 2194335
• PubChem ID: 49760389
• Update Time: 2025-05-19

3-Bromo-2-chloropyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester
• 3-bromo-2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Q-7305
• AKOS015950256
• MFCD08063109
• 1315351-37-1
• FD10380
• CS-0190067

• MDL： MFCD08063109
• Inchi： 1S/C11H14BBrClNO2/c1-10(2)11(3,4)17-12(16-10)7-5-6-15-9(14)8(7)13/h5-6H,1-4H3
• InChI Key： QQJUXZLEAZFHEU-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Exact Mass: 316.99900
• Monoisotopic Mass: 316.99895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.79670

Additional information on 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester

3-Bromo-2-chloropyridine-4-boronic acid pinacol ester: A Comprehensive Overview

The compound with CAS No. 1315351-37-1, commonly referred to as 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates functional groups that make it versatile for various applications. The boronic acid pinacol ester group, in particular, is a key feature that enables its use in cross-coupling reactions, a cornerstone of modern organic chemistry.

Recent advancements in the synthesis and application of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester have been documented in numerous scientific journals. Researchers have explored its utility in constructing complex molecular architectures, particularly in the development of biologically active compounds. For instance, studies have demonstrated its effectiveness in Suzuki-Miyaura coupling reactions, where the boronic acid group facilitates the formation of carbon-carbon bonds with aryl halides. This property has been leveraged to synthesize novel pyridine-based frameworks that exhibit potential anti-cancer and anti-inflammatory activities.

The structural uniqueness of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester lies in its substitution pattern. The bromine and chlorine atoms at positions 3 and 2, respectively, introduce electronic and steric effects that influence the compound's reactivity and selectivity in various reactions. Additionally, the presence of the boronic acid group at position 4 allows for precise control over the regiochemistry during coupling reactions. This makes it an invaluable tool for constructing heterocyclic compounds with defined stereochemistry and functionality.

From a synthetic standpoint, the preparation of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester involves multi-step processes that require meticulous control over reaction conditions. Typically, the synthesis begins with the bromination and chlorination of pyridine derivatives, followed by the introduction of the boronic acid group via nucleophilic aromatic substitution or other specialized methods. The use of palladium catalysts has been pivotal in optimizing these transformations, ensuring high yields and purity levels.

Recent studies have also highlighted the role of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester in materials science applications. For example, researchers have employed this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and porosity. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In terms of biological applications, 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester has been utilized as an intermediate in drug discovery programs targeting various disease states. Its ability to participate in cross-coupling reactions has enabled the creation of pyridine-based scaffolds that modulate enzyme activity or bind to specific receptors. For instance, derivatives synthesized from this compound have shown potential as inhibitors of kinases involved in cancer progression.

The versatility of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester extends to its use in click chemistry and other modular assembly strategies. Its functional groups allow for seamless integration into larger molecular systems, making it a valuable component in combinatorial library synthesis. This capability has been exploited to generate diverse libraries of pyridine derivatives for high-throughput screening campaigns.

Looking ahead, ongoing research is focused on enhancing the efficiency and scalability of 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester's synthesis while exploring new reaction pathways for its utilization. The integration of green chemistry principles is also being prioritized to minimize environmental impact during its production and application.

In conclusion, 3-Bromo-2-chloropyridine-4-boronic acid pinacol ester stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and reactivity makes it an indispensable tool across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more significant role in advancing scientific innovation.